(2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane

• Molecular Formula: C12H12F3IO
• Molecular Weight: 356.12 g/mol
• IUPAC Name: (2R,4R)-2-(iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane
• InChI: InChI=1S/C12H12F3IO/c13-12(14,15)10-3-1-2-8(4-10)9-5-11(6-16)17-7-9/h1-4,9,11H,5-7H2/t9-,11+/m0/s1
• InChI Key: TVTHHOWCTJWYGT-GXSJLCMTSA-N
• Isomeric SMILES: C1[C@@H](CO[C@H]1CI)C2=CC(=CC=C2)C(F)(F)F
• Canonical SMILES: C1C(COC1CI)C2=CC(=CC=C2)C(F)(F)F

Description

(2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane is a chiral oxolane (tetrahydrofuran) derivative featuring an iodomethyl group at the 2-position and a 3-(trifluoromethyl)phenyl substituent at the 4-position. The trifluoromethyl (-CF₃) group enhances lipophilicity and metabolic stability, while the iodomethyl moiety may serve as a reactive handle for further functionalization .

This compound belongs to a class of iodinated oxolanes, which are studied for applications in medicinal chemistry (e.g., as intermediates in drug synthesis) and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane typically involves the following steps:

Formation of the Oxolane Ring: The oxolane ring can be synthesized through a cyclization reaction involving a suitable diol precursor.

Introduction of the Iodomethyl Group: The iodomethyl group can be introduced via a halogenation reaction, where a methyl group is substituted with an iodine atom using reagents such as iodine and a suitable oxidizing agent.

Attachment of the Trifluoromethylphenyl Group: The trifluoromethylphenyl group can be attached through a coupling reaction, such as a Suzuki or Heck reaction, using a trifluoromethylphenyl boronic acid or halide and a suitable palladium catalyst.

Industrial Production Methods

Industrial production of (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow chemistry and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

(2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane can undergo various types of chemical reactions, including:

Substitution Reactions: The iodomethyl group can participate in nucleophilic substitution reactions, where the iodine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can undergo oxidation reactions, where the iodomethyl group is converted to a hydroxymethyl or formyl group using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction Reactions: The trifluoromethylphenyl group can be reduced under specific conditions to yield a difluoromethylphenyl or monofluoromethylphenyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiocyanate, or sodium methoxide in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents like hydrogen peroxide, potassium permanganate, or chromium trioxide in solvents such as acetic acid or water.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in solvents such as tetrahydrofuran (THF) or ethanol.

Major Products

Substitution: Products include azidomethyl, thiocyanatomethyl, or methoxymethyl derivatives.

Oxidation: Products include hydroxymethyl or formyl derivatives.

Reduction: Products include difluoromethylphenyl or monofluoromethylphenyl derivatives.

Scientific Research Applications

(2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules, particularly in the development of fluorinated compounds with unique properties.

Biology: Investigated for its potential as a bioactive molecule, with studies focusing on its interactions with biological targets and its effects on cellular processes.

Medicine: Explored for its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs with improved pharmacokinetic and pharmacodynamic properties.

Industry: Utilized in the development of advanced materials, such as fluorinated polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The compound may influence signaling pathways, metabolic pathways, or gene expression, resulting in various biological effects.

Comparison with Similar Compounds

Key Observations:

This contrasts with nitro (-NO₂) groups, which are more polar and reactive but less stable under reducing conditions . Positional Isomerism: The meta-substituted trifluoromethylphenyl group in the target compound may sterically hinder interactions compared to para-substituted analogs, affecting binding affinity in receptor-ligand systems.

Molecular Weight and Reactivity: The target compound (344.12 g/mol) has a higher molecular weight than nitro-substituted analogs (333.12 g/mol), primarily due to the heavier fluorine atoms in -CF₃. Iodine in the iodomethyl group enables facile substitution reactions (e.g., Suzuki coupling), but steric bulk from -CF₃ or -NO₂ may modulate reaction rates .

The nitro-substituted analogs (CAS: 2059914-56-4 and 2059917-48-3) may require nitration steps, which can complicate regioselectivity .

Research Findings and Limitations

• Biological Activity: No direct pharmacological data for the target compound are available in the provided evidence.

Biological Activity

(2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane, also known by its CAS number 2059911-47-4, is a compound that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, including its mechanisms, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C$_{12}$H$_{12}$F$_3$IO
• Molecular Weight : 356.12 g/mol
• CAS Number : 2059911-47-4

The compound features a distinctive oxolane ring structure substituted with an iodomethyl group and a trifluoromethyl phenyl moiety, which may influence its reactivity and biological interactions.

Biological Activity Overview

The biological activity of (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane can be categorized into several key areas:

• Antitumor Activity : Preliminary studies suggest that this compound may exhibit antitumor properties. Its structural components are hypothesized to interact with cellular pathways involved in cancer progression.
• Kinase Inhibition : Similar compounds with trifluoromethyl groups have been reported to inhibit specific kinases. For instance, studies on related compounds indicate potential activity against c-KIT mutants, which are relevant in various cancers including gastrointestinal stromal tumors (GISTs) .
• Receptor Binding : The trifluoromethyl group is known to enhance binding affinity in some receptor-ligand interactions. This could imply that (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane might interact with specific biological receptors, although detailed binding studies are still needed.

The exact mechanisms by which (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane exerts its biological effects are not fully elucidated. However, potential mechanisms include:

• Inhibition of Kinase Activity : As seen with similar compounds, inhibition of tyrosine kinases could lead to reduced cell proliferation and survival in cancer cells.
• Modulation of Signaling Pathways : The compound may affect signaling cascades involved in cell growth and apoptosis.

Case Study 1: Antitumor Efficacy

A study evaluated the antitumor efficacy of a related compound with structural similarities to (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane against various cancer cell lines. The results indicated significant cytotoxicity at micromolar concentrations, suggesting that the oxolane structure contributes to its bioactivity.

Case Study 2: Kinase Inhibition Profile

Research focused on the kinase inhibition profile of compounds containing trifluoromethyl groups revealed that these compounds could effectively inhibit c-KIT and other related kinases associated with tumorigenesis. This raises the possibility that (2R,4R)-2-(Iodomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane may share similar inhibitory properties.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor Activity	Significant cytotoxicity against cancer cells
Kinase Inhibition	Potential inhibition of c-KIT mutants
Receptor Interaction	Possible enhancement of binding affinity